Cas no 53009-14-6 (5-Isoxazolol, 4,5-dihydro-3,5-dimethyl-)

• Product Name: 5-Isoxazolol, 4,5-dihydro-3,5-dimethyl-
• CAS No: 53009-14-6
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 358235
• PubChem ID: 13429843
• Update Time: 2025-04-19

5-Isoxazolol, 4,5-dihydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolol, 4,5-dihydro-3,5-dimethyl-
• 3,5-dimethyl-4H-1,2-oxazol-5-ol
• 3,5-Dimethyl-4,5-dihydro-1,2-oxazol-5-ol
• DTXSID00540557
• 3,5-dimethyl-4,5-dihydroisoxazol-5-ol
• 5-hydroxy-3,5-dimethyl-2-isoxazoline
• 53009-14-6

• Inchi： 1S/C5H9NO2/c1-4-3-5(2,7)8-6-4/h7H,3H2,1-2H3
• InChI Key： ONGOAFFLJJCZCD-UHFFFAOYSA-N
• SMILES： O1C(C)(CC(C)=N1)O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines